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Compound of Interest

Compound Name: JZL195

Cat. No.: B608286

Providing essential safety and logistical information for the proper handling and disposal of the
dual FAAH and MAGL inhibitor, JZL195, this guide is intended for researchers, scientists, and
drug development professionals. Adherence to these procedures is critical for maintaining a
safe laboratory environment and ensuring regulatory compliance.

JZL195 is a potent research chemical, and while its Safety Data Sheet (SDS) may classify it as
a non-hazardous substance, responsible disposal is a cornerstone of safe laboratory practice.
[1] This document outlines the necessary steps and precautions for the proper disposal of

JZL 195, ensuring the safety of personnel and the protection of the environment.

Key Safety and Handling Information

Before handling JZL195, it is imperative to be familiar with its properties and the necessary
safety precautions. Personal Protective Equipment (PPE) should be worn at all times, including
safety glasses, gloves, and a lab coat. All handling of the compound should be performed in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or
aerosols.[1]
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Property Information Source
4-[(3-
Phenoxyphenyl)methyl]-1-

Chemical Name ypheny) VI (2]

piperazinecarboxylic acid 4-

nitrophenyl ester

Molecular Formula C24H23N305 [2][3]
Molecular Weight 433.46 g/mol [21[31[4]
Appearance Solid [1]

Soluble to 50 mM in DMSO.[3]
Solubility DMF: 5 mg/ml.[5] Water [1][3]I5]
solubility: <1 mg/mL.[1]

Storage Store at -20°C.[1][2][3] [1112][3]

o Strong acids/alkalis, strong
Incompatibilities o ] [1]
oxidizing/reducing agents.[1]

JZL195 Disposal Protocol

While JZL195 is not classified as a hazardous substance, it should not be disposed of in the
regular trash or down the drain.[1] All chemical waste, regardless of hazard classification, must
be disposed of in accordance with institutional and local environmental regulations.

Step 1: Waste Collection
e Solid Waste:

o Place any unused or expired JZL195 powder in a clearly labeled, sealable container
designated for chemical waste.

o Contaminated materials such as weigh boats, pipette tips, and gloves should also be
collected in this container.

e Liquid Waste:
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o Solutions of JZL195 (e.g., in DMSO) should be collected in a separate, compatible, and
clearly labeled liquid chemical waste container.

o Do not mix with incompatible waste streams (e.g., strong acids, bases, or oxidizing
agents).[1]

Step 2: Labeling

o Clearly label the waste container with "3ZL195 Waste" and include the full chemical name.
e If in solution, indicate the solvent used (e.g., "JZL195 in DMSQO").

o Ensure the label is securely attached and legible.

Step 3: Storage of Waste

o Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area.

o Keep the container away from sources of ignition and direct sunlight.[1]
Step 4: Arrange for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the chemical waste.

o Follow all institutional procedures for waste manifest and handover.

Spill Management

In the event of a spill, take the following immediate actions:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment: Wear appropriate PPE, including a respirator if necessary.[1]

Containment and Cleanup:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b608286?utm_src=pdf-body
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M4890-5mg__SDS.pdf
https://www.benchchem.com/product/b608286?utm_src=pdf-body
https://www.benchchem.com/product/b608286?utm_src=pdf-body
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M4890-5mg__SDS.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M4890-5mg__SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o For solid spills, carefully sweep or scoop the material into a designated waste container,
avoiding dust generation.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
earth). Do not use combustible materials like paper towels.

o Place the absorbed material into a sealed container for disposal.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

o Waste Disposal: Dispose of all cleanup materials as chemical waste, following the
procedures outlined above.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of JZL195.
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JZL195 Disposal Workflow
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Caption: Workflow for the proper disposal of JZL195.
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Mechanism of Action and Research Context

JZL195 is a dual inhibitor of fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase
(MAGL), with IC50 values of 2 nM and 4 nM, respectively.[2][3][6] By inhibiting these enzymes,
JZL195 elevates the levels of the endocannabinoids anandamide (AEA) and 2-
arachidonoylglycerol (2-AG) in vivo.[3][7] This mechanism of action is central to its use in
research investigating the endocannabinoid system. The following diagram illustrates the

signaling pathway affected by JZL195.

JZL195 Mechanism of Action

Inhibition by JZL195

Endocannabinoid Degradation Pathway
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Caption: JZL195 inhibits FAAH and MAGL, blocking endocannabinoid degradation.
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By adhering to these guidelines, laboratories can ensure the safe and responsible
management of JZL195 waste, contributing to a culture of safety and environmental
stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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